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Compound of Interest

Compound Name: (Z)-Azoxystrobin

Cat. No.: B1633923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Z)-Azoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class,

widely utilized in turfgrass management for the control of a variety of fungal diseases.[1][2][3]

Its mechanism of action involves the inhibition of mitochondrial respiration in fungi, providing

both preventative and curative activity.[1][2][4] These notes provide detailed application

protocols and a summary of efficacy data to guide research and development professionals in

the use of (Z)-Azoxystrobin for turfgrass management.

Efficacy and Performance Data
(Z)-Azoxystrobin has demonstrated efficacy against a range of turfgrass diseases. Its

performance, often compared with other strobilurin fungicides like pyraclostrobin and

fluoxastrobin, is evaluated based on disease control, turfgrass quality, and physiological

responses.
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DAIT: Days After Initial Treatment
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Application Rates for Disease Control
Recommended application rates for (Z)-Azoxystrobin can vary depending on the target

disease, turfgrass species, and whether the application is for preventative or curative purposes.
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Field Efficacy Trial Protocol
This protocol outlines a standard methodology for conducting a field trial to evaluate the

efficacy of (Z)-Azoxystrobin for the control of a target turfgrass disease.

1. Site Selection and Plot Establishment:

Select a turfgrass area with a history of the target disease. The turf should be a mature stand

of the desired species (e.g., creeping bentgrass, perennial ryegrass).[8]

Establish plots, typically 4x6 ft with 2-ft alleys, in a randomized complete block design with a

minimum of four replications.[8]

2. Treatment Application:

Calibrate a CO2-powered backpack sprayer with appropriate nozzles (e.g., TeeJet 8004VS)

to deliver a consistent volume of spray solution (e.g., 2 gallons/1000 ft²).[8]

Prepare the (Z)-Azoxystrobin solution according to the desired application rate.

Apply treatments uniformly to the designated plots. Include a non-treated control for

comparison.

3. Inoculation (if necessary):

If natural disease pressure is low, artificial inoculation with the target pathogen may be

required to ensure disease development.

4. Data Collection:

Disease Severity: Visually assess the percentage of the plot area affected by the disease at

regular intervals (e.g., weekly).

Turfgrass Quality: Assign a visual quality rating to each plot on a scale of 1 to 9, where 1 is

dead turf, 9 is excellent, and 6 is considered acceptable.

Phytotoxicity: Visually assess any turfgrass injury (e.g., discoloration, stunting) on a

percentage scale.
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Normalized Difference Vegetation Index (NDVI): Use a handheld NDVI meter to measure

turfgrass canopy reflectance, providing a quantitative measure of plant health.[5]

5. Data Analysis:

Analyze the collected data using appropriate statistical methods, such as Analysis of

Variance (ANOVA), to determine significant differences between treatments.

Phytotoxicity Assessment Protocol
1. Plant Material:

Utilize established turfgrass plots of the desired species.

2. Treatment Application:

Apply (Z)-Azoxystrobin at various rates, including the recommended label rate and higher

rates (e.g., 2x, 4x) to assess potential for injury.

Include a non-treated control.

3. Evaluation:

Visually assess turfgrass injury at 3, 7, and 14 days after treatment.

Record any symptoms of phytotoxicity, such as chlorosis (yellowing), necrosis (browning), or

stunting.

Rate the severity of phytotoxicity on a scale of 0% to 100%, where 0% is no injury and 100%

is complete turf death.
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Caption: Mechanism of (Z)-Azoxystrobin fungicidal action.
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Caption: (Z)-Azoxystrobin's influence on turfgrass stress response.
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Caption: Experimental workflow for a turfgrass fungicide efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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